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Compound of Interest

4-Acetoxy-4'-
Compound Name:
pentyloxybenzophenone

cat. No.: B1292310

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling 4-Acetoxy-4'-pentyloxybenzophenone (CAS No. 890099-89-5), a member of the
benzophenone family. While a specific Safety Data Sheet (SDS) for this compound is not
readily available, this document consolidates safety protocols based on the properties of
structurally similar benzophenone derivatives to ensure best practices in laboratory safety and
chemical handling.

Immediate Safety and Personal Protective
Equipment (PPE)

It is crucial to handle 4-Acetoxy-4'-pentyloxybenzophenone with care, as benzophenones as
a class of compounds can pose health risks. This includes potential skin irritation and, with
some derivatives, more severe hazards upon prolonged exposure. The following Personal
Protective Equipment (PPE) is mandatory to minimize exposure and ensure personal safety.
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PPE Category Item Specification

) Safety Glasses with Side Must be worn at all times in the
Eye Protection )
Shields or Goggles laboratory.

Nitrile or neoprene gloves are
Hand Protection Chemical-resistant gloves recommended. Inspect for

tears or holes before use.

A full-sleeved lab coat is
Body Protection Laboratory Coat required to protect skin and

clothing.

) ) If dust or aerosols are
) ) Use in a well-ventilated area or
Respiratory Protection generated, a NIOSH-approved
under a fume hood. .
respirator may be necessary.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 4-Acetoxy-4'-pentyloxybenzophenone will minimize risks
and ensure the integrity of your experiments.

» Preparation: Before handling, ensure that the work area is clean and uncluttered. A
designated area within a fume hood is highly recommended. All necessary PPE should be
donned correctly.

» Weighing and Aliquoting: If working with a solid form, handle it carefully to avoid generating
dust. Use a chemical spatula for transfers. If in solution, use appropriate pipettes and work
over a spill tray.

e In Case of a Spill:

o Small spills: Absorb with an inert material (e.g., sand or vermiculite) and place in a sealed
container for disposal.

o Large spills: Evacuate the area and follow your institution's emergency procedures.

» Post-Handling: Thoroughly wash hands with soap and water after handling the compound,
even if gloves were worn. Clean all contaminated surfaces.
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Disposal Plan

Proper disposal of 4-Acetoxy-4'-pentyloxybenzophenone and its containers is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Chemical: Dispose of as hazardous chemical waste in a designated, labeled, and
sealed container. Do not dispose of down the drain or in general waste.[1][2]

« Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, paper towels, and pipette tips, should also be disposed of as hazardous waste.

o Consult Regulations: Always adhere to your institution's and local environmental regulations
for chemical waste disposal.[2]

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids. Seek medical

attention.

Remove contaminated clothing and wash the
Skin Contact affected area with soap and water. If irritation

persists, seek medical attention.

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion _ , _ ,
water. Seek immediate medical attention.

Chemical and Physical Properties
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Understanding the physical and chemical properties of 4-Acetoxy-4'-
pentyloxybenzophenone can inform safe handling and storage practices.

Property Value

Molecular Formula C20H2204[3]
Molecular Weight 326.39 g/mol [3]
Predicted Boiling Point 466.3 £ 30.0 °C[3]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 4-Acetoxy-4'-
pentyloxybenzophenone, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 4-Acetoxy-4'-pentyloxybenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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